Cas no 1511507-77-9 (1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 1511507-77-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6566576
• PubChem ID: 82611609
• Update Time: 2025-06-09

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid
• 1511507-77-9
• EN300-1781310

• Inchi： 1S/C11H16N2O2/c1-8-7-9(13(2)12-8)11(10(14)15)5-3-4-6-11/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： PJTWLIWLXYUZLF-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC(C)=NN2C)CCCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid

Research Brief on 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 1511507-77-9)

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 1511507-77-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole and cyclopentane carboxylic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid involves a multi-step process, including the condensation of 1,3-dimethyl-1H-pyrazole-5-carbaldehyde with cyclopentanone, followed by oxidation to yield the carboxylic acid derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation.

Pharmacological studies have revealed that 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid exhibits significant anti-inflammatory and analgesic properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, recent research has explored the compound's potential in oncology. Preliminary studies indicate that it may act as a modulator of specific signaling pathways involved in cancer cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are critical for tumor growth and survival. These findings highlight its potential as a therapeutic agent for targeted cancer therapy.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has also been investigated. Studies have shown that it possesses favorable absorption and distribution characteristics, with moderate plasma protein binding and good metabolic stability. These properties make it a promising candidate for further preclinical and clinical development.

Despite these promising findings, challenges remain in the development of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid as a therapeutic agent. Issues such as optimizing its bioavailability, minimizing potential off-target effects, and ensuring its safety profile need to be addressed in future studies. However, the compound's unique chemical structure and diverse biological activities make it a valuable subject for ongoing research in the field of medicinal chemistry.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopentane-1-carboxylic acid (CAS: 1511507-77-9) represents a promising compound with potential applications in anti-inflammatory and anticancer therapy. Continued research efforts are warranted to fully elucidate its mechanisms of action and to explore its therapeutic potential in various disease models. The integration of advanced synthetic techniques and comprehensive biological evaluations will be crucial for the successful development of this compound into a clinically viable drug.